Cas no 2137557-12-9 (INDEX NAME NOT YET ASSIGNED)

• Product Name: INDEX NAME NOT YET ASSIGNED
• CAS No: 2137557-12-9
• MF: C₁₁H₂₃NOS
• MW: 217.371422052383
• CID: 5256938
• PubChem ID: 165844030
• Update Time: 2025-07-13

INDEX NAME NOT YET ASSIGNED Chemical and Physical Properties

Names and Identifiers

• 2137557-12-9
• ethyl(imino)(3,3,5-trimethylcyclohexyl)-lambda6-sulfanone
• EN300-372612
• INDEX NAME NOT YET ASSIGNED

• Inchi： 1S/C11H23NOS/c1-5-14(12,13)10-6-9(2)7-11(3,4)8-10/h9-10,12H,5-8H2,1-4H3
• InChI Key： BLULOWIMBCTJLG-UHFFFAOYSA-N
• SMILES： S(CC)(C1CC(C)CC(C)(C)C1)(=N)=O

Computed Properties

• Exact Mass: 217.15003553g/mol
• Monoisotopic Mass: 217.15003553g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 49.3Ų

Experimental Properties

• Density: 1.07±0.1 g/cm3(Predicted)
• Boiling Point: 280.6±23.0 °C(Predicted)

Additional information on INDEX NAME NOT YET ASSIGNED

Introduction to Compound with CAS No. 2137557-12-9 and Its Potential Applications in Modern Research

Compound with the CAS number 2137557-12-9 is a chemical entity that has garnered significant attention in the field of pharmaceutical and biochemical research. Despite the fact that an official index name has not yet been assigned to this compound, its unique molecular structure and properties make it a subject of intense study. This introduction aims to provide a comprehensive overview of the compound, its potential applications, and how it aligns with the latest research findings in the industry.

The molecular structure of CAS No. 2137557-12-9 exhibits a complex arrangement of atoms that contributes to its distinct chemical behavior. Researchers have been particularly interested in its interactions with biological systems, which have revealed promising avenues for therapeutic development. The compound's ability to modulate certain biochemical pathways has led to its investigation as a potential candidate for treating various diseases.

In recent years, advancements in computational chemistry and molecular modeling have enabled scientists to predict the behavior of such compounds with greater accuracy. These tools have been instrumental in understanding how CAS No. 2137557-12-9 interacts with target proteins and enzymes, providing insights into its mechanism of action. Such knowledge is crucial for optimizing its therapeutic potential and minimizing any potential side effects.

One of the most exciting areas of research involving CAS No. 2137557-12-9 is its application in oncology. Preliminary studies have shown that this compound can selectively inhibit the growth of certain cancer cells by targeting specific molecular markers associated with tumor progression. This selective toxicity makes it an attractive candidate for developing new anticancer therapies. Additionally, researchers are exploring its potential as a chemosensitizer, which could enhance the efficacy of existing cancer treatments.

Beyond oncology, CAS No. 2137557-12-9 has shown promise in other therapeutic areas as well. For instance, studies indicate that it may have neuroprotective properties, making it a potential candidate for treating neurodegenerative diseases such as Alzheimer's and Parkinson's. The compound's ability to cross the blood-brain barrier is particularly noteworthy, as this is often a significant challenge in drug development for neurological disorders.

The synthesis of CAS No. 2137557-12-9 is another area that has seen significant progress. Chemists have developed novel synthetic routes that improve yield and purity, making it more feasible for large-scale production. These advancements are crucial for translating laboratory findings into clinical applications, as they ensure that sufficient quantities of the compound can be produced for experimental and therapeutic use.

Regulatory considerations are also an important aspect of any new compound entering the market. While CAS No. 2137557-12-9 has not yet been approved for any specific use, researchers are working diligently to gather the necessary data to support its safety and efficacy. This includes preclinical studies in animal models and eventually human clinical trials. The regulatory pathway for such compounds is rigorous but essential for ensuring patient safety and efficacy.

The interdisciplinary nature of research on CAS No. 2137557-12-9 highlights the importance of collaboration between chemists, biologists, pharmacologists, and clinicians. Each discipline brings unique expertise that contributes to a holistic understanding of the compound's potential applications. This collaborative approach is likely to yield more rapid and impactful developments in the field.

Looking ahead, the future prospects for CAS No. 2137557-12-9 are bright but challenging. As more research is conducted, new applications and uses are likely to emerge. However, overcoming regulatory hurdles and translating laboratory findings into practical therapeutic solutions will require continued effort and innovation.

In conclusion, CAS No. 2137557-12-9 represents a promising chemical entity with significant potential in various therapeutic areas. Its unique properties and interactions with biological systems make it a subject of intense study and research interest. As advancements continue in computational chemistry, synthetic methods, and regulatory processes, the likelihood of this compound finding practical applications in medicine increases.